4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one

• CAS No.: 138911-85-0
• Molecular Formula: C14H24O3
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 4-(1,4-dioxaspiro[4.7]dodecan-8-yl)butan-2-one
• InChI: InChI=1S/C14H24O3/c1-12(15)5-6-13-4-2-3-8-14(9-7-13)16-10-11-17-14/h13H,2-11H2,1H3
• InChI Key: XOKHEZYNOFGFDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1CCCCC2(CC1)OCCO2

Description

4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one is a chemical compound characterized by its unique spirocyclic structure. This compound features a spiro linkage between a dioxane ring and a butanone moiety, making it an interesting subject for various chemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one typically involves the reaction of a suitable precursor with reagents that facilitate the formation of the spiro linkage.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as distillation and crystallization to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl) are used under controlled conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction typically produces alcohols .

Scientific Research Applications

4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one involves its interaction with specific molecular targets and pathways. The spirocyclic structure allows it to fit into unique binding sites on enzymes and receptors, modulating their activity. This can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

1,4-Dioxaspiro[4.5]decan-8-ol: This compound shares a similar spirocyclic structure but differs in the functional groups attached to the spiro center.

1,4-Dioxaspiro[4.5]decan-8-one: Another related compound with a ketone group at the spiro center.

Uniqueness

4-(1,4-Dioxaspiro[4.7]dodecan-8-yl)butan-2-one is unique due to its specific combination of a dioxane ring and a butanone moiety. This structural arrangement imparts distinct chemical and physical properties, making it valuable for specialized applications in research and industry .